N-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-2,6-difluorobenzamide

• IUPAC Name: N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-2,6-difluorobenzamide
• InChI: InChI=1S/C15H16F2N2O2/c1-19(2)12(13-7-4-8-21-13)9-18-15(20)14-10(16)5-3-6-11(14)17/h3-8,12H,9H2,1-2H3,(H,18,20)
• InChI Key: XCVFROGDCSCQQU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNC(=O)C1=C(C=CC=C1F)F)C2=CC=CO2
• Molecular Formula: C15H16F2N2O2
• Molecular Weight: 294.30 g/mol

Description

“N-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-2,6-difluorobenzamide” is an organic compound. It contains a furan ring, which is a heterocyclic compound with a 5-membered aromatic ring. This ring contains four carbon atoms and one oxygen atom. The compound also includes a dimethylamino group, a difluorobenzamide group, and an ethyl chain.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the furan ring, the dimethylamino group, and the difluorobenzamide group. Furan rings are known to undergo reactions such as Diels–Alder additions to electrophilic alkenes and alkynes.

Scientific Research Applications

Alzheimer's Disease Research

• N-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-2,6-difluorobenzamide derivatives have been used in Alzheimer's disease research. A study by Shoghi-Jadid et al. (2002) utilized a hydrophobic radiofluorinated derivative for positron emission tomography, helping in the localization and load determination of neurofibrillary tangles and beta-amyloid senile plaques in Alzheimer's patients' brains.

Synthesis and Fluorescence Studies

• In the field of chemistry, research has focused on the synthesis of compounds using N-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-2,6-difluorobenzamide. A study by Boobalan et al. (2012) demonstrated the synthesis of a highly water-soluble compound that exhibits strong fluorescence and good solubility in water and other polar solvents.

Development of Pharmaceutical Agents

• The compound's derivatives have been explored in the development of new pharmaceutical agents. For instance, Valli et al. (1992) synthesized analogs of the H2-antagonist, ranitidine, to evaluate their potential in alleviating Alzheimer's disease's cholinergic deficit.

Antibacterial and Antiviral Research

• Research by Yongshi et al. (2017) showed that furan-carboxamide derivatives, including N-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-2,6-difluorobenzamide, are potent inhibitors of the influenza A H5N1 virus, suggesting their potential as antiviral agents.

Analytical Chemistry Applications

• The compound and its derivatives have applications in analytical chemistry, particularly in developing novel synthesis methods. Withey and Bajic (2015) described a novel procedure using a compound related to N-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-2,6-difluorobenzamide for synthesizing DEET, demonstrating its utility in educational and research settings.